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Compound of Interest

Compound Name: Methyl 3-amino-5-cyanobenzoate

Cat. No.: B178092 Get Quote

An In-depth Technical Guide on the Safety and Handling of Methyl 3-amino-5-cyanobenzoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal safety endorsement or warranty. The information provided is compiled from available

safety data for structurally similar compounds and general principles of chemical safety. It is

imperative that all users of Methyl 3-amino-5-cyanobenzoate conduct a thorough risk

assessment and consult the specific Safety Data Sheet (SDS) provided by the supplier before

handling this chemical.

Introduction
Methyl 3-amino-5-cyanobenzoate is a bifunctional aromatic compound containing amino,

cyano, and methyl ester functional groups. Its chemical structure makes it a valuable

intermediate in the synthesis of various pharmaceutical compounds and other complex organic

molecules. The presence of the cyano and amino moieties necessitates a comprehensive

understanding of its potential hazards and the implementation of rigorous safety protocols to

ensure the well-being of laboratory personnel. This guide provides a detailed overview of the

safety and handling procedures for Methyl 3-amino-5-cyanobenzoate.
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Quantitative toxicological data for Methyl 3-amino-5-cyanobenzoate is not readily available.

The following table summarizes its known physicochemical properties and provides estimated

hazard classifications based on data from structurally related aminobenzoate and

cyanobenzoate derivatives.
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Property Value Reference/Notes

Chemical Name
Methyl 3-amino-5-

cyanobenzoate

CAS Number 199536-01-1 [1]

Molecular Formula C₉H₈N₂O₂ [1]

Molecular Weight 176.17 g/mol [1]

Physical Form

Off-white to light-yellow to

yellow-brown powder or

crystals.

[2]

Storage Temperature

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[2]

GHS Pictogram GHS07 (Exclamation Mark) [2]

Signal Word Warning [2]

Hazard Statements H302: Harmful if swallowed.
[2] Based on data for similar

compounds.

H312: Harmful in contact with

skin.

Based on data for 2-Amino-5-

cyano-3-methylbenzoic acid.[3]

H315: Causes skin irritation.
Based on data for 2-Amino-5-

cyano-3-methylbenzoic acid.[3]

H319: Causes serious eye

irritation.

Based on data for 2-Amino-5-

cyano-3-methylbenzoic acid.[3]

H332: Harmful if inhaled.
Based on data for 2-Amino-5-

cyano-3-methylbenzoic acid.[3]

H335: May cause respiratory

irritation.

Based on data for Methyl 3-

amino-5-chlorobenzoate.[4]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[2]
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P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Hazard Identification and First Aid
The primary hazards associated with Methyl 3-amino-5-cyanobenzoate are related to its

potential toxicity if ingested, inhaled, or absorbed through the skin, and its capacity to cause

skin and eye irritation.[2][3] The cyano group presents a potential for the release of highly toxic

hydrogen cyanide gas if it comes into contact with strong acids.
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Exposure Route Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, give artificial respiration,

but do not use mouth-to-mouth resuscitation to

avoid exposing the rescuer.[5] Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with copious

amounts of soap and water for at least 15

minutes.[6] Seek medical attention if irritation

persists.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids.[6] Remove

contact lenses if it is safe to do so. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cups of water or milk.

[7] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Protocols
Synthesis of Methyl 3-amino-5-cyanobenzoate
A general procedure for the synthesis of Methyl 3-amino-5-cyanobenzoate involves the

reduction of a nitro group to an amino group.[8][9]

Materials:

Methyl 3-cyano-5-nitrobenzoate
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10% Palladium on carbon (Pd/C) catalyst

Methanol

Tetrahydrofuran (THF)

Standard laboratory glassware

Filtration apparatus

Procedure:

In a well-ventilated chemical fume hood, add 10% Pd/C catalyst to a solution of Methyl 3-

cyano-5-nitrobenzoate (25 mmol) in a mixture of methanol (200 mL) and tetrahydrofuran

(100 mL).[8][9]

Stir the reaction mixture at room temperature for 4 hours.[8][9]

Monitor the reaction to completion (e.g., by TLC).

Upon completion, carefully remove the catalyst by filtration through a pad of celite.

Concentrate the filtrate under reduced pressure to obtain Methyl 3-amino-5-
cyanobenzoate.[8][9] The reported yield is 95%.[8]

Decontamination and Spill Response
For small spills inside a chemical fume hood:

Wear appropriate PPE, including double gloves, a lab coat, and safety goggles.[10]

Cover the spill with an absorbent material.

For spills of cyanide-containing compounds, first, decontaminate the area with a pH 10 buffer

solution, followed by a freshly prepared 10% bleach solution.[6][11]

Wipe the area clean, working from the outside of the spill inward.

Collect all contaminated materials in a sealed container for hazardous waste disposal.[10]
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For spills outside of a fume hood:

Evacuate the area immediately.[11]

Alert others in the vicinity and contact emergency services.[11]

Prevent the entry of unprotected personnel.

Mandatory Visualizations
Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Methyl 3-amino-5-cyanobenzoate

Preparation

Handling
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Review SDS

Don Appropriate PPE

Verify Fume Hood Function

Weigh Compound in Fume Hood

Transfer to Reaction Vessel

Conduct Reaction in Fume Hood

Decontaminate Glassware

Dispose of Waste in Labeled Container

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 3-amino-5-cyanobenzoate.
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Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure

Immediate Actions

First Aid
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Remove Victim from Contaminated Area

Remove Contaminated Clothing
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Caption: Emergency response workflow for accidental exposure.

Handling and Storage
Handling:

Always handle Methyl 3-amino-5-cyanobenzoate inside a certified chemical fume hood to

avoid inhalation of dust.[10]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment

(PPE).[12]

Minimize dust generation during handling.[7]

Keep away from strong acids and strong oxidizing agents.

Do not eat, drink, or smoke in the laboratory.[13]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

Keep in a dark place under an inert atmosphere.[2]

Store away from incompatible materials.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when working with this compound.
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Protection Type Recommended Equipment

Eye/Face Protection

Chemical safety goggles and a face shield

should be worn, especially when there is a risk

of splashing.[12]

Skin Protection

A lab coat and chemical-resistant gloves (e.g.,

nitrile or neoprene) are mandatory.[12] It is

recommended to wear double gloves.[10]

Respiratory Protection

A NIOSH-approved respirator with appropriate

cartridges should be used if there is a risk of

inhaling dust, or if work is being performed

outside of a chemical fume hood.[7]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents and strong acids. Contact with strong acids

may produce highly toxic hydrogen cyanide gas.

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, nitrogen oxides, and hydrogen cyanide.

Disposal Considerations
All waste containing Methyl 3-amino-5-cyanobenzoate should be treated as hazardous waste

and disposed of in accordance with local, state, and federal regulations.[10] Do not dispose of

this chemical down the drain.

This guide provides a foundational understanding of the safety and handling requirements for

Methyl 3-amino-5-cyanobenzoate. Adherence to these guidelines, in conjunction with a

thorough review of the supplier's SDS and a comprehensive, lab-specific risk assessment, is

essential for maintaining a safe research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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